Cas no 71793-51-6 (2-isothiocyanato-1-methoxy-4-nitrobenzene)

• Product Name: 2-isothiocyanato-1-methoxy-4-nitrobenzene
• CAS No: 71793-51-6
• MF: C₈H₆N₂O₃S
• MW: 210.209840297699
• MDL: MFCD00060634
• CID: 562214
• PubChem ID: 522431
• Update Time: 2025-04-19

2-isothiocyanato-1-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,2-isothiocyanato-1-methoxy-4-nitro-
• 2-isothiocyanato-1-methoxy-4-nitrobenzene
• 2-Methoxy-5-nitrophenyl isothiocyanate
• 2-Methoxy-5-nitro-phenylisothiocyanat
• MFCD00060634
• 71793-51-6
• SY326125
• 2-Methoxy-5-nitrophenylisothiocyanate
• FS-4411
• 2-Isothiocyanato-1-methoxy-4-nitrobenzene #
• AKOS005171078
• METHYL4-(P-NITROPHENOXY)BUTYRATE
• FT-0641368
• A837331
• 2-isothiocyanato-1-methoxy-4-nitro-benzene
• SCHEMBL6117077
• DTXSID20334950

• MDL： MFCD00060634
• Inchi： 1S/C8H6N2O3S/c1-13-8-3-2-6(10(11)12)4-7(8)9-5-14/h2-4H,1H3
• InChI Key： QVOHAYVRNBCJDV-UHFFFAOYSA-N
• SMILES： S=C=NC1C=C(C=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.01000
• Monoisotopic Mass: 210.00991323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 99.5Ų

Experimental Properties

• Melting Point: 105 °C
• PSA: 99.50000
• LogP: 2.86090

2-isothiocyanato-1-methoxy-4-nitrobenzene Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT